[2,2'-Bithiophene]-3-carbonitrile

• CAS No.: 62494-21-7
• Molecular Formula: C9H5NS2
• Molecular Weight: 191.3 g/mol
• IUPAC Name: 2-thiophen-2-ylthiophene-3-carbonitrile
• InChI: InChI=1S/C9H5NS2/c10-6-7-3-5-12-9(7)8-2-1-4-11-8/h1-5H
• InChI Key: NDEFFBQZJIOZKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=C(C=CS2)C#N

Description

[2,2’-Bithiophene]-3-carbonitrile is an organic compound that belongs to the class of bithiophenes Bithiophenes are a type of heterocyclic compound consisting of two thiophene rings connected by a single bond

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2,2’-Bithiophene]-3-carbonitrile typically involves the cross-coupling of 2-halo thiophenes. One common method is the Stille coupling reaction, where 2,2’-bithiophene is synthesized by coupling 2-halothiophenes with organotin reagents . The reaction conditions often include the use of palladium catalysts and an inert atmosphere to prevent oxidation.

Industrial Production Methods

Industrial production of [2,2’-Bithiophene]-3-carbonitrile may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

[2,2’-Bithiophene]-3-carbonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: Electrophilic substitution reactions can occur at the thiophene rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation can be used.

Substitution: Electrophilic reagents like bromine or chlorinating agents are often employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines.

Scientific Research Applications

[2,2’-Bithiophene]-3-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of conjugated polymers and other organic materials.

Medicine: Research is ongoing into its use in drug delivery systems and as a component of therapeutic agents.

Industry: It is used in the production of organic field-effect transistors (OFETs) and other electronic devices.

Mechanism of Action

The mechanism of action of [2,2’-Bithiophene]-3-carbonitrile involves its interaction with various molecular targets. In organic electronics, the compound acts as a semiconductor, facilitating charge transport through its conjugated system. In biological applications, it may interact with specific proteins or enzymes, affecting their activity and function .

Comparison with Similar Compounds

Similar Compounds

2,2’-Bithiophene: A closely related compound with similar electronic properties but lacking the nitrile group.

Thieno[3,2-b]thiophene: Another related compound used in organic electronics with a fused thiophene structure.

Uniqueness

The presence of the nitrile group in [2,2’-Bithiophene]-3-carbonitrile imparts unique electronic properties, making it more suitable for certain applications compared to its analogs. The nitrile group can also participate in additional chemical reactions, expanding its utility in synthetic chemistry.